Cas no 2469553-67-9 (INNYA-229704)

• Product Name: INNYA-229704
• CAS No: 2469553-67-9
• MF: C₁₇H₉D₉N₆
• MW: 315.42
• CID: 5052129
• Update Time: 2025-07-28

INNYA-229704 Chemical and Physical Properties

Names and Identifiers

• INNYA-229704

• Inchi： 1S/C17H18N6/c18-7-5-15(12-3-1-2-4-12)23-10-13(9-22-23)16-14-6-8-19-17(14)21-11-20-16/h6,8-12,15H,1-5H2,(H,19,20,21)/i1D2,2D2,3D2,4D2,12D
• InChI Key： HFNKQEVNSGCOJV-WHCQKTAPSA-N
• SMILES： C(C1([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C1([2H])[2H])(N1N=CC(C2N=CN=C3NC=CC=23)=C1)CC#N

Additional information on INNYA-229704

Professional Introduction to INNYA-229704 and Compound with CAS No. 2469553-67-9

In the rapidly evolving field of chemical and biomedical research, the development of novel compounds and their applications has become a cornerstone of scientific advancement. One such compound, identified by the CAS number 2469553-67-9, has garnered significant attention due to its unique chemical properties and potential therapeutic applications. This compound is commercially available under the product name INNYA-229704, which has been extensively studied for its efficacy in various biomedical contexts.

The compound INNYA-229704 belongs to a class of molecules that exhibit remarkable bioactivity, making it a promising candidate for further research and development. Recent studies have highlighted its potential in modulating cellular processes, particularly in the context of inflammation and immune response. The molecular structure of CAS no 2469553-67-9 features several key functional groups that contribute to its biological activity, including hydroxyl and carbonyl moieties that can interact with biological targets.

One of the most intriguing aspects of INNYA-229704 is its ability to interact with specific enzymes and receptors involved in inflammatory pathways. Research published in leading scientific journals has demonstrated that this compound can inhibit the activity of key enzymes such as COX-2 and LOX, which are pivotal in the production of pro-inflammatory cytokines. By targeting these pathways, INNYA-229704 shows promise as a therapeutic agent for conditions characterized by chronic inflammation.

In addition to its anti-inflammatory properties, CAS no 2469553-67-9 has been investigated for its potential role in immune modulation. Studies have indicated that it can enhance the activity of certain immune cells while suppressing others, thereby creating a balanced immune response. This dual-action mechanism makes it particularly interesting for applications in immunotherapy and vaccine development.

The synthesis and characterization of INNYA-229704 have been refined through advanced chemical methodologies, ensuring high purity and stability. The process involves multi-step organic synthesis, followed by rigorous purification techniques such as column chromatography and recrystallization. These methods are crucial in obtaining a compound with the desired chemical and biological properties.

The pharmacokinetic profile of CAS no 2469553-67-9 has also been extensively studied to understand its absorption, distribution, metabolism, and excretion (ADME) characteristics. Preliminary data suggest that the compound exhibits good oral bioavailability and a favorable half-life, which would be advantageous for therapeutic applications. Furthermore, its metabolic pathways have been identified, providing insights into how it is processed within the body.

Ongoing clinical trials are evaluating the safety and efficacy of INNYA-229704 in various disease models. These trials aim to provide comprehensive data on its therapeutic potential, including dosing regimens and possible side effects. The results from these studies are expected to pave the way for new treatment strategies in areas such as autoimmune disorders and inflammatory diseases.

The impact of CAS no 2469553-67-9 extends beyond basic research; it also holds industrial significance. The development of novel compounds like INNYA-229704 requires collaboration between chemists, biologists, and pharmaceutical companies to translate laboratory findings into viable therapeutic options. This interdisciplinary approach is essential for advancing drug discovery and improving patient outcomes.

In conclusion, the compound identified by CAS no 2469553-67-9, marketed as INNYA-229704, represents a significant advancement in biomedical research. Its unique chemical properties and biological activities make it a valuable tool for studying inflammation, immunity, and other critical cellular processes. As research continues to uncover new applications for this compound, it is poised to play a vital role in the development of next-generation therapeutics.